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Compound of Interest

Compound Name: Tetrahexylammonium iodide

Cat. No.: B1219573

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,
synthesis, and applications of Tetrahexylammonium iodide (CAS 2138-24-1). The information
is curated for researchers, scientists, and professionals in drug development, with a focus on
guantitative data, detailed experimental protocols, and visualizations of key processes.

Core Properties and Data

Tetrahexylammonium iodide is a quaternary ammonium salt characterized by a central
nitrogen atom bonded to four hexyl chains, with an iodide counter-ion. It typically appears as a
white to off-white or beige crystalline powder.[1][2][3] This compound is noted for its
hygroscopic and light-sensitive nature, necessitating storage in a dark, inert atmosphere at
room temperature.[2][4]

Physicochemical Properties

A summary of the key physicochemical properties of Tetrahexylammonium iodide is
presented in the table below for easy reference and comparison.
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Property Value References

CAS Number 2138-24-1 [1]

Molecular Formula C24H52IN [1]

Molecular Weight 481.58 g/mol [2][3]

Melting Point 99-101 °C [2][3]
White to beige crystalline or

Appearance [1112]
fluffy powder

N Soluble in methanol and

Solubility _ [2]
dichloromethane (CH2CI2)

Density ~1.044 g/cm? (estimate) [2]

Hygroscopicity Hygroscopic [2][4]

Light Sensitivity

Light sensitive

[4]

Spectral Data

Spectral analysis is crucial for the identification and characterization of Tetrahexylammonium
iodide. Key spectral data are summarized below.
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Key Features and
Spectral Data Type . References
Observations

The *H NMR spectrum exhibits
characteristic signals for the
hexyl chains. Protons on the
carbon adjacent to the nitrogen
atom (a-protons) are typically
observed as a triplet around

1H NMR 3.2-3.4 ppm. Other methylene [5]
protons of the hexyl chains
appear as multiplets between
approximately 1.2 and 1.7
ppm, while the terminal methyl
protons resonate as a triplet

around 0.9 ppm.

The 13C NMR spectrum shows
distinct peaks for the different
carbon atoms in the hexyl
chains. The carbon atom
directly bonded to the nitrogen

13C NMR [6]
(a-carbon) appears around 58
ppm. The other carbons of the
hexyl chains are observed in
the range of approximately 13-

31 ppm.

The FTIR spectrum displays
characteristic C-H stretching
vibrations of the alkyl chains in

FTIR the region of 2800-3000 cm~1. [7]
C-H bending vibrations are
also observed around 1465

cm~L.

Experimental Protocols
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This section provides detailed methodologies for the synthesis and purification of
Tetrahexylammonium iodide, as well as an example of its application as a phase transfer
catalyst.

Synthesis of Tetrahexylammonium lodide

The synthesis of Tetrahexylammonium iodide is typically achieved through the quaternization
of a tertiary amine (trihexylamine) with an alkyl halide (1-iodohexane). This is a classic example
of an SN2 reaction.

Reaction Scheme:

N(CH2(CHz2)4CHs)3 I(CH2)sCHs - —> [N(CH2(CHz2)4CH3)a]*1~

Click to download full resolution via product page

Caption: Synthesis of Tetrahexylammonium iodide.

Experimental Protocol:

e Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, dissolve trihexylamine (1 equivalent) in a suitable solvent such as
acetonitrile or ethanol.

o Addition of Alkyl Halide: Add 1-iodohexane (1.1 equivalents) to the solution.

e Reaction Conditions: Heat the reaction mixture to reflux (the boiling point of the solvent) and
maintain this temperature for 24-48 hours. The progress of the reaction can be monitored by
thin-layer chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. The solvent is
then removed under reduced pressure using a rotary evaporator.

« Isolation and Purification: The resulting crude product can be purified by recrystallization.
Dissolve the crude solid in a minimal amount of a hot solvent (e.g., a mixture of ethyl acetate
and ethanol) and allow it to cool slowly to room temperature, and then in an ice bath to
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induce crystallization. The purified crystals are collected by filtration, washed with a cold,
non-polar solvent like diethyl ether, and dried under vacuum.

Purification of Tetrahexylammonium lodide

For commercially available or synthesized Tetrahexylammonium iodide that requires further
purification, the following protocol can be employed.[8]

Experimental Protocol:

e Washing: Wash the crude Tetrahexylammonium iodide with diethyl ether to remove any
non-polar impurities.

» Drying: Dry the washed solid at room temperature under vacuum for 3 days to remove
residual solvent. The purified compound is soluble in dichloromethane.[8]

Application as a Phase Transfer Catalyst: Williamson
Ether Synthesis

Tetrahexylammonium iodide can function as a phase transfer catalyst (PTC), facilitating
reactions between reactants in immiscible phases. A classic example is the Williamson ether
synthesis.

Experimental Workflow:

Aqueous Phase

Anion Exchange

Organic Phase Catalyst Cycle
3 __Regeneration _
| _— >
- |

| Nucloanhilic A tacl ]
Nueleophilie-Attack
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Caption: Phase transfer catalysis workflow.

Experimental Protocol (Example: Synthesis of an Ether):

e Reaction Setup: In a two-necked round-bottom flask fitted with a reflux condenser and a
dropping funnel, combine an alcohol (e.g., phenol, 1 equivalent) and an aqueous solution of
a strong base (e.g., 50% NaOH) to form the alkoxide.

o Addition of Catalyst and Reactant: Add a catalytic amount of Tetrahexylammonium iodide
(e.g., 5 mol%) to the mixture. The alkyl halide (e.g., 1-bromoalkane, 1.1 equivalents) is then
added dropwise from the dropping funnel while stirring vigorously.

e Reaction Conditions: The reaction mixture is heated, typically to 60-80 °C, and stirred for
several hours until the reaction is complete, as monitored by TLC.

o Workup: After cooling to room temperature, the organic layer is separated. The aqueous
layer is extracted with an organic solvent (e.g., diethyl ether or dichloromethane). The
combined organic layers are washed with water and brine, dried over an anhydrous drying
agent (e.g., MgSOa4 or Na2S04), and the solvent is removed under reduced pressure.

 Purification: The crude ether product can be purified by distillation or column
chromatography.

Applications in Drug Development and Research

Tetrahexylammonium iodide serves as a versatile biochemical reagent in life science
research and has potential applications in drug discovery and delivery.[9]

Antibacterial Activity

Quaternary ammonium compounds, including Tetrahexylammonium iodide, are known for
their broad-spectrum antimicrobial properties. The primary mechanism of their antibacterial
action involves the disruption of the bacterial cell membrane.

Mechanism of Action:
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The positively charged quaternary ammonium headgroup of Tetrahexylammonium iodide is
attracted to the negatively charged components of the bacterial cell membrane. The long,
hydrophobic hexyl chains then penetrate the lipid bilayer, leading to a loss of membrane
integrity, leakage of cellular contents, and ultimately, cell death.
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Caption: Antibacterial mechanism of Tetrahexylammonium iodide.

Potential in Drug Delivery

The amphipathic nature of Tetrahexylammonium iodide makes it a candidate for use in drug
delivery systems, such as in the formation of nanoparticles or as a component of ionic liquids
for transdermal drug delivery. While specific protocols for drug delivery formulations with
Tetrahexylammonium iodide are not widely published, the general principles of preparing
polymeric nanoparticles can be adapted.

Conceptual Experimental Workflow for Nanoparticle Formulation:
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Polymer and Drug Solution: Dissolve a biodegradable polymer (e.g., PLGA) and the active
pharmaceutical ingredient (API) in a suitable organic solvent.

Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant, which
could potentially include Tetrahexylammonium iodide to aid in stabilization and impart
surface charge.

Emulsification: Add the organic phase to the aqueous phase under high-speed
homogenization or ultrasonication to form an oil-in-water emulsion.

Solvent Evaporation: Evaporate the organic solvent, leading to the precipitation of the
polymer and the formation of solid nanoparticles encapsulating the API.

Purification: The nanoparticle suspension is then purified by centrifugation or dialysis to
remove unencapsulated drug and excess surfactant.

Lyophilization: The purified nanoparticles can be lyophilized for long-term storage.

Safety and Handling

Tetrahexylammonium iodide is classified as an irritant.[10] It can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[10]

Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.[11]

Handling: Handle in a well-ventilated area or under a chemical fume hood. Avoid breathing
dust.[11]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[2] Keep away
from light and moisture.[4]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[10] If inhaled, move to fresh air.[11] In case of skin contact, wash off with
soap and plenty of water.[11] If swallowed, rinse mouth with water and do not induce
vomiting.[11]
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Hazard Information:

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

This technical guide provides a foundational understanding of Tetrahexylammonium iodide.
For specific applications, further research and optimization of the described protocols may be
necessary. Always consult the relevant Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetrahexylammonium lodide (CAS 2138-24-1): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219573#tetrahexylammonium-iodide-cas-number-
2138-24-1-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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